BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Analysis of Ceftazidime
(Hydrate): A Technical Guide for Identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ceftazidime (hydrate)

Cat. No.: B10766187

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectroscopic
techniques utilized for the identification and characterization of Ceftazidime (hydrate).
Ceftazidime, a third-generation cephalosporin antibiotic, is a complex molecule whose
structural integrity and purity are paramount for its therapeutic efficacy and safety. This
document outlines detailed experimental protocols and presents key quantitative data from
Infrared (IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, Nuclear Magnetic
Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) to facilitate its unambiguous
identification.

Introduction to Ceftazidime (Hydrate)

Ceftazidime is a semi-synthetic, broad-spectrum, beta-lactam antibiotic. It is primarily available
as a pentahydrate, with the molecular formula C22H32Ne0O12S2 and a molecular weight of
approximately 636.7 g/mol . Its structure comprises a [3-lactam ring fused to a dihydrothiazine
ring, with two side chains that are crucial for its antibacterial activity and pharmacokinetic
properties. The accurate identification and characterization of this hydrated form are critical for
quality control in pharmaceutical manufacturing and drug development.

Spectroscopic Identification Workflow

The identification of Ceftazidime (hydrate) involves a multi-faceted approach, employing
various spectroscopic techniques to probe different aspects of its molecular structure. The

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b10766187?utm_src=pdf-interest
https://www.benchchem.com/product/b10766187?utm_src=pdf-body
https://www.benchchem.com/product/b10766187?utm_src=pdf-body
https://www.benchchem.com/product/b10766187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10766187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

logical flow of this process, from sample receipt to final confirmation, is illustrated in the
workflow diagram below. This systematic approach ensures a thorough and reliable
identification.

Spectroscopic Identification Workflow for Ceftazidime (Hydrate)
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 To cite this document: BenchChem. [Spectroscopic Analysis of Ceftazidime (Hydrate): A
Technical Guide for Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10766187#spectroscopic-analysis-of-ceftazidime-
hydrate-for-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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